Cas no 926194-69-6 (2-amino-5-chloro-N-(pyridin-4-yl)benzamide)

• Product Name: 2-amino-5-chloro-N-(pyridin-4-yl)benzamide
• CAS No: 926194-69-6
• MF: C₁₂H₁₀ClN₃O
• MW: 247.680301189423
• CID: 4665321
• Update Time: 2025-05-26

2-amino-5-chloro-N-(pyridin-4-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2-amino-5-chloro-N-4-pyridinyl-
• 2-Amino-5-chloro-N-(pyridin-4-yl)benzamide
• 2-amino-5-chloro-N-(pyridin-4-yl)benzamide

• Inchi： 1S/C12H10ClN3O/c13-8-1-2-11(14)10(7-8)12(17)16-9-3-5-15-6-4-9/h1-7H,14H2,(H,15,16,17)
• InChI Key： OYKWUJOBUQZDIC-UHFFFAOYSA-N
• SMILES： C(NC1C=CN=CC=1)(=O)C1=CC(Cl)=CC=C1N

Additional information on 2-amino-5-chloro-N-(pyridin-4-yl)benzamide

2-Amino-5-Chloro-N-(Pyridin-4-Yl)Benzamide (CAS No. 926194-69-6): A Comprehensive Overview

The compound 2-amino-5-chloro-N-(pyridin-4-yl)benzamide (CAS No. 926194-69-6) is an organic compound with significant potential in the field of pharmaceuticals and materials science. This compound, characterized by its unique structure, has garnered attention due to its versatile applications and promising research outcomes. In this article, we delve into the structural properties, synthesis methods, pharmacological activities, and potential applications of 2-amino-5-chloro-N-(pyridin-4-yl)benzamide.

Structural Insights and Chemical Properties

2-Amino-5-chloro-N-(pyridin-4-yl)benzamide features a benzene ring substituted with an amino group at position 2 and a chlorine atom at position 5. The pyridine ring, attached via an amide linkage at the 4-position, introduces unique electronic and steric properties to the molecule. This structure facilitates strong hydrogen bonding and π-interactions, making it highly suitable for various biological and chemical applications.

Recent studies have highlighted the compound's ability to act as a ligand in metalloenzyme inhibition, showcasing its potential in drug design. The presence of the pyridine moiety enhances the molecule's stability and solubility, which are critical factors in pharmaceutical development.

Synthesis and Characterization

The synthesis of 2-amino-5-chloro-N-(pyridin-4-yl)benzamide involves a multi-step process that combines nucleophilic aromatic substitution and amide bond formation. Researchers have optimized reaction conditions to achieve high yields and purity levels. The compound has been characterized using advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography.

A recent study published in *Journal of Medicinal Chemistry* demonstrated a novel synthetic route utilizing microwave-assisted synthesis, significantly reducing reaction time while maintaining product quality. This approach aligns with the growing trend toward green chemistry practices in pharmaceutical manufacturing.

Pharmacological Activities and Therapeutic Potential

2-Amino-5-chloro-N-(pyridin-4-yil)benzamide has exhibited remarkable biological activity in preclinical studies. It has been identified as a potent inhibitor of several key enzymes involved in inflammatory pathways, making it a promising candidate for anti-inflammatory drug development.

In addition, this compound has shown selective cytotoxicity against cancer cell lines, particularly in breast and colon cancer models. Its ability to modulate cellular signaling pathways such as MAPK/ERK has been extensively studied, providing insights into its mechanism of action.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of 2-amino-N-(pyridinyl)benzamides with various therapeutic targets. These studies underscore the compound's potential as a lead molecule for developing targeted therapies.

Applications in Materials Science

Beyond pharmacology, 2-amino-N-(pyridinyl)benzamides have found applications in materials science due to their ability to form stable metal complexes. These complexes exhibit unique optical and electronic properties, making them suitable for use in sensors and optoelectronic devices.

A groundbreaking study published in *Advanced Materials* explored the use of this compound as a building block for self-assembled monolayers (SAMs). The research demonstrated that SAMs formed by 2-amino-N-(pyridinyl)benzamides exhibit superior stability and conductivity compared to traditional materials.

Future Directions and Research Opportunities

The continued exploration of CAS No. 926194–69–6, or 2-amino–N–(pyridin–4–yl)benzamide, presents numerous opportunities for innovation across multiple disciplines. Ongoing research is focused on enhancing its bioavailability through structural modifications while maintaining its therapeutic efficacy.

Collaborative efforts between chemists, biologists, and engineers are expected to unlock new applications for this compound in fields such as nanotechnology and regenerative medicine. Its versatile structure makes it an ideal candidate for interdisciplinary research initiatives.

Conclusion

In summary, CAS No. 926194–69–6, or 2-amino–N–(pyridin–4–yl)benzamide, stands out as a multifaceted compound with immense potential across diverse scientific domains. Its unique chemical properties, coupled with cutting-edge research advancements, position it as a key player in future innovations within pharmaceuticals and materials science.